Cas no 97600-40-3 (Calixarenes)

• Product Name: Calixarenes
• CAS No: 97600-40-3
• MF: C₅₆H₇₂O₁₂
• MW: 937.163698196411
• CID: 2690278
• PubChem ID: 3081771
• Update Time: 2025-04-21

Calixarenes Chemical and Physical Properties

Names and Identifiers

• DTXCID2078807
• Tetramethyl 2,2',2'',2'''-((15,35,55,75-tetra-tert-butyl-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,32,52,72-tetrayl)tetrakis(oxy))tetraacetate
• calix(n)arene
• Calixarene
• calix[n]arene
• Calixarenes
• Calix(n)Arenes
• methyl 2-[[5,11,17,23-tetratert-butyl-26,27,28-tris(2-methoxy-2-oxoethoxy)-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaenyl]oxy]acetate
• calixareno
• CHEBI:51198
• 97600-40-3
• Acetic acid, 2,2',2'',2'''-((25,26,27,28-tetrakis(1,1-dimethylethyl)pentacyclo(19.3.1.1(3,7).1(9,13).1(15,19))octacosa-1(25),3,5,7(28),9,11,13(27),15,17,19(26),21,23-dodecaene-5,11,17,23-tetrayl)tetrakis(oxy))tetrakis-, tetramethyl ester
• 130036-26-9
• calixarenos
• calizarenos
• DTXSID20156316
• CHEBI:38097

• Inchi： 1S/C56H72O12/c1-53(2,3)41-21-33-17-35-23-42(54(4,5)6)25-37(50(35)66-30-46(58)62-14)19-39-27-44(56(10,11)12)28-40(52(39)68-32-48(60)64-16)20-38-26-43(55(7,8)9)24-36(51(38)67-31-47(59)63-15)18-34(22-41)49(33)65-29-45(57)61-13/h21-28H,17-20,29-32H2,1-16H3
• InChI Key： VTJUKNSKBAOEHE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C2=CC(=CC=1CC1C=C(C=C(C=1OCC(=O)OC)CC1C=C(C=C(C=1OCC(=O)OC)CC1C=C(C=C(C=1OCC(=O)OC)C2)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 936.50237773Da
• Monoisotopic Mass: 936.50237773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 68
• Rotatable Bond Count: 20
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 142Ų